1-benzyl-3-(4-fluorophenyl)sulfonyl-2H-imidazo[4,5-b]quinoxaline

• IUPAC Name: 1-benzyl-3-(4-fluorophenyl)sulfonyl-2H-imidazo[4,5-b]quinoxaline
• InChI: InChI=1S/C22H17FN4O2S/c23-17-10-12-18(13-11-17)30(28,29)27-15-26(14-16-6-2-1-3-7-16)21-22(27)25-20-9-5-4-8-19(20)24-21/h1-13H,14-15H2
• InChI Key: ZCRCNOUNNSDKRB-UHFFFAOYSA-N
• Canonical SMILES: C1N(C2=NC3=CC=CC=C3N=C2N1S(=O)(=O)C4=CC=C(C=C4)F)CC5=CC=CC=C5
• Molecular Formula: C22H17FN4O2S
• Molecular Weight: 420.5 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Synthesis Analysis

The synthesis of imidazole derivatives involves many different methods of synthetic strategies. These include the cyclocondensation of o-phenylenediamine with glyoxal, the use of different methods of catalyst systems and reaction conditions, the oxidation of aromatic diamines with many organic materials, and the condensation of aromatic diamines and dicarbonyl derivatives.

Molecular Structure Analysis

The molecular structure of imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Imidazole undergoes various reactions such as diazotization, nitration, oxidation, and substitutions. It also undergoes reduction, condensation and cyclization reactions.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Scientific Research Applications

Antibacterial Activity

Quinoxalines have been used in the development of antibiotics. .

Anticancer Activity

Quinoxalines have shown potential in the treatment of cancer. .

Anticonvulsant Activity

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Antituberculosis Activity

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Antimalarial Activity

Quinoxalines have been synthesized and tested for antimalarial activity. .

Anti-inflammatory Activity

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Antioxidant Activity

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Drug Synthesis

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Mechanism of Action

The mechanism of action of imidazole derivatives is diverse and depends on their chemical structure. They have been reported to show antiproliferative activities against several human cancer cell lines.

Future Directions

The future directions in the research of imidazole derivatives involve the development of more efficient and safer anticancer agents. More efforts are required from the medicinal chemists for this purpose.